Cas no 2172589-30-7 (8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octane-2-carboxylic acid)

• Product Name: 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octane-2-carboxylic acid
• CAS No: 2172589-30-7
• MF: C₂₈H₃₁NO₆
• MW: 477.548848390579
• CID: 5905885
• PubChem ID: 165836606
• Update Time: 2025-06-08

8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octane-2-carboxylic acid
• EN300-1556458
• 8-[(tert-butoxy)carbonyl]-6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid
• 2172589-30-7

• Inchi： 1S/C28H31NO6/c1-27(2,3)35-25(32)23-14-29(16-28(23)12-17(13-28)24(30)31)26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,30,31)
• InChI Key： PAEWZZOZMCWSMY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CC(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 477.21513771g/mol
• Monoisotopic Mass: 477.21513771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.1Ų

Additional information on 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octane-2-carboxylic acid

Introduction to 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid (CAS No. 2172589-30-7)

8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid (CAS No. 2172589-30-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is a member of the spirocyclic family, characterized by its spiro[3.4]octane core, which imparts structural rigidity and conformational stability, making it an attractive scaffold for drug design.

The tert-butoxycarbonyl (Boc) and fluorenylmethoxycarbonyl (Fmoc) protecting groups are strategically placed on the molecule, providing multiple points of functionalization and enabling precise control over the synthesis and modification of the compound. These protecting groups are widely used in peptide chemistry and organic synthesis due to their ease of removal under mild conditions, which facilitates the construction of complex molecular architectures.

Recent studies have highlighted the potential of 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid in various therapeutic areas. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific kinases involved in cancer signaling pathways. The spirocyclic structure and the presence of the Boc and Fmoc groups contribute to its high binding affinity and selectivity, making it a promising lead compound for further drug development.

In addition to its anti-cancer properties, this compound has also shown potential in modulating other biological targets. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid can effectively inhibit the activity of certain proteases, which are implicated in various diseases such as Alzheimer's disease and viral infections. The ability to target multiple biological pathways underscores the versatility of this compound as a therapeutic agent.

The synthesis of 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid involves a series of well-defined steps, including the formation of the spirocyclic core, introduction of the Boc and Fmoc protecting groups, and final functionalization to achieve the desired structure. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

The physicochemical properties of 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure, conformational flexibility, and solubility properties of the compound, which are crucial for understanding its behavior in biological systems.

From a pharmacological perspective, 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid has demonstrated favorable pharmacokinetic profiles in preclinical studies. It exhibits good oral bioavailability, moderate plasma protein binding, and a reasonable half-life, which are desirable attributes for a drug candidate. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid extend beyond its use as a standalone therapeutic agent. It can serve as a valuable tool in chemical biology research to probe specific biological processes and validate novel targets for drug discovery. The modular nature of its structure allows for facile modification to generate analogs with optimized properties for specific therapeutic indications.

In conclusion, 8-(tert-butoxy)carbonyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octane-2-carboxylic acid (CAS No. 2172589-30-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacological properties, make it an attractive candidate for further development as a therapeutic agent or research tool.